N-((5-bromo-2-chloropyridin-4-yl)methylene)-2-methylpropan-2-amine

• Molecular Formula: C10H12BrClN2
• Molecular Weight: 275.57 g/mol
• IUPAC Name: 1-(5-bromo-2-chloropyridin-4-yl)-N-tert-butylmethanimine
• InChI: InChI=1S/C10H12BrClN2/c1-10(2,3)14-5-7-4-9(12)13-6-8(7)11/h4-6H,1-3H3
• InChI Key: LIFLPEXIAPKPAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=CC1=CC(=NC=C1Br)Cl

Description

N-((5-bromo-2-chloropyridin-4-yl)methylene)-2-methylpropan-2-amine is a useful research compound. Its molecular formula is C10H12BrClN2 and its molecular weight is 275.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-bromo-2-chloroisonicotinaldehyde (1.047 g, 4.749 mmol) and Water (2.0 mL, 110 mmol) was added tert-butylamine (2.0 mL, 19 mmol). The reaction mixture was stirred at room temperature for 20 hours, and then excess tert-butylamine was removed by rotary evaporation. The resulting residue was partitioned between ethyl acetate and water, and the organic layer dried with brine and MgSO4, filtered, and evaporated in vacuo to yield 1.401 g (87%) of N-((5-bromo-2-chloropyridin-4-yl)methylene)-2-methylpropan-2-amine. 1H NMR (400 MHz, DMSO) δ 8.72 (s, 1H), 8.43 (s, 1H), 7.78 (s, 1H), 1.28 (s, 9H).